Cas no 1261725-94-3 (2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone
• CAS No: 1261725-94-3
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4984790
• Update Time: 2025-06-25

2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrClF3O/c1-5(11)9(16)6-2-3-7(8(12)4-6)10(13,14)15/h2-5H,1H3
• InChI Key： WRHUOXJKXNRPHF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone

Introduction to 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261725-94-3)

2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone is a complex organic compound with the CAS registry number 1261725-94-3. This compound belongs to the class of propiophenones, which are derivatives of acetophenone with an additional methyl group in the alpha position. The structure of this compound is characterized by a phenyl ring substituted with a bromine atom at the 2-position, a chlorine atom at the 3-position, and a trifluoromethyl group at the 4-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone involves multi-step organic reactions, often starting from a substituted acetophenone derivative. The introduction of bromine and chlorine substituents typically requires electrophilic aromatic substitution reactions, while the trifluoromethyl group can be introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis of such complex molecules more feasible.

One of the key areas of research involving 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone is its application in medicinal chemistry. The compound has been studied as a potential lead molecule for drug development due to its unique pharmacokinetic properties. The bromine and chlorine substituents enhance the molecule's lipophilicity, which is crucial for its ability to cross biological membranes. Additionally, the trifluoromethyl group contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo.

Recent studies have also explored the use of 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone in materials science. Its electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various post-synthetic modifications further enhances its versatility in these applications.

In terms of environmental impact, 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone has been evaluated for its biodegradability and toxicity. Research indicates that while the compound exhibits moderate persistence in aquatic environments, it does not pose significant acute toxicity to aquatic organisms under standard test conditions. However, long-term ecological effects require further investigation.

The compound's spectroscopic properties have also been extensively studied. Its UV-vis spectrum reveals strong absorption bands due to conjugation between the aromatic ring and the ketone group. These properties make it a useful probe in fluorescence-based sensing applications, particularly for detecting specific analytes in complex matrices.

From a synthetic chemistry perspective, 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone serves as an excellent precursor for constructing more complex molecular architectures. Its functional groups allow for various transformations, including nucleophilic additions, reductions, and cyclizations, making it a valuable building block in organic synthesis.

In conclusion, 2-Bromo-3'-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261725-94-3) is a versatile compound with diverse applications across medicinal chemistry, materials science, and environmental studies. Its unique structure and reactivity continue to attract significant research attention, driving innovations in both fundamental and applied sciences.